Cas no 1444637-29-9 (N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide)

• Product Name: N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide
• CAS No: 1444637-29-9
• MF: C₁₃H₁₀F₂N₄O₂S
• MW: 324.305907726288
• CID: 6224038
• PubChem ID: 75386676
• Update Time: 2025-06-26

N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033376285
• Z1488057300
• 1444637-29-9
• EN300-26687630
• N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide
• N-[2-cyano-1-(3,4-difluorophenoxy)propan-2-yl]thiadiazole-4-carboxamide

• Inchi： 1S/C13H10F2N4O2S/c1-13(6-16,17-12(20)11-5-22-19-18-11)7-21-8-2-3-9(14)10(15)4-8/h2-5H,7H2,1H3,(H,17,20)
• InChI Key： VQFKSGLERUKVQG-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC(C#N)(C)COC2C=CC(=C(C=2)F)F)=O)N=N1

Computed Properties

• Exact Mass: 324.04925307g/mol
• Monoisotopic Mass: 324.04925307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide

Comprehensive Analysis of N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide (CAS No. 1444637-29-9)

In the realm of specialized organic compounds, N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide (CAS No. 1444637-29-9) stands out due to its unique structural features and potential applications. This compound, characterized by its cyano, difluorophenoxy, and thiadiazole moieties, has garnered attention in pharmaceutical and agrochemical research. Its molecular complexity and functional groups make it a subject of interest for scientists exploring novel bioactive molecules.

The 1,2,3-thiadiazole ring in this compound is particularly noteworthy, as this heterocyclic scaffold is known for its diverse biological activities. Researchers are investigating its role in modulating enzyme interactions and receptor binding, which could lead to breakthroughs in drug development. The presence of the 3,4-difluorophenoxy group further enhances its potential, as fluorinated aromatic compounds often exhibit improved metabolic stability and bioavailability.

One of the most frequently asked questions about CAS No. 1444637-29-9 revolves around its synthesis and purity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure the compound's structural integrity. The cyano group in the molecule also raises queries about its reactivity, particularly in nucleophilic addition reactions, which are critical for derivatization studies.

From an industrial perspective, the demand for fluorinated compounds like N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide is rising due to their applications in crop protection and medicinal chemistry. The agrochemical sector, for instance, is exploring its potential as a precursor for herbicides or fungicides, given the efficacy of thiadiazole-based compounds in pest management.

Environmental and safety considerations are also key discussion points. While the compound is not classified as hazardous under current regulations, its degradation pathways and ecotoxicological profile are under scrutiny. Researchers are employing advanced computational tools, such as quantitative structure-activity relationship (QSAR) models, to predict its environmental fate and toxicity.

In the context of drug discovery, the carboxamide functionality of this molecule is a focal point. Amide bonds are ubiquitous in pharmaceuticals, and their stability and hydrogen-bonding capabilities make them invaluable for designing kinase inhibitors or protease modulators. The combination of difluorophenoxy and thiadiazole groups could unlock new mechanisms of action for targeting resistant pathogens or cancers.

Another trending topic is the scalability of synthesizing CAS No. 1444637-29-9. Optimizing reaction conditions to achieve high yields with minimal byproducts is a challenge addressed in recent patents. Green chemistry principles, such as using catalytic methods or solvent-free reactions, are being integrated to enhance sustainability.

For researchers sourcing this compound, analytical data and storage recommendations are critical. The compound’s stability under varying temperatures and humidity levels is frequently studied, with findings suggesting airtight storage in amber glass containers to prevent photodegradation. Spectroscopic data, including infrared (IR) and mass spectrometry (MS) profiles, are often requested for verification purposes.

In summary, N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]-1,2,3-thiadiazole-4-carboxamide represents a multifaceted compound with significant potential across multiple industries. Its structural attributes, combined with ongoing research into its applications, position it as a molecule of enduring scientific and commercial interest.